Cas no 27737-56-0 (Ethyl 4-hydroxy-1H-indole-2-carboxylate)

Ethyl 4-hydroxy-1H-indole-2-carboxylate is a versatile indole derivative widely used in organic synthesis and pharmaceutical research. Its key structural features include a hydroxyl group at the 4-position and an ester moiety at the 2-position, making it a valuable intermediate for the preparation of biologically active compounds. The compound exhibits good stability under standard conditions and offers reactivity at multiple sites, enabling functionalization for diverse applications. Its synthetic utility is further enhanced by compatibility with common reaction conditions, facilitating its incorporation into complex molecular frameworks. Researchers value this compound for its role in developing heterocyclic systems, particularly in medicinal chemistry projects targeting indole-based scaffolds.
Ethyl 4-hydroxy-1H-indole-2-carboxylate structure
27737-56-0 structure
Product Name:Ethyl 4-hydroxy-1H-indole-2-carboxylate
CAS No:27737-56-0
MF:C11H11NO3
MW:205.209943056107
MDL:MFCD18711665
CID:1084715
PubChem ID:13274763
Update Time:2025-05-27

Ethyl 4-hydroxy-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-hydroxy-1H-indole-2-carboxylate
    • ethyl 4-hydroxyindole-2-carboxylate
    • 1H-Indole-2-carboxylic acid, 4-hydroxy-, ethyl ester
    • 4-hydroxy 2-ethoxycarbonyl indole
    • 4-hydroxy-1H-indole-2-carboxylic acid ethyl ester
    • 4-Hydroxyindol-2-carbonsaeureethylester
    • 4-hydroxy-indole-2-carboxylic acid ethyl ester
    • AGN-PC-00LT1D
    • RP00124
    • SureCN913891
    • Y8533
    • CS-0103602
    • J-521014
    • AKOS022183508
    • Ethyl4-hydroxy-1H-indole-2-carboxylate
    • 27737-56-0
    • DB-334229
    • 2-ethoxycarbonyl-4-hydroxyindole
    • MFCD18711665
    • SCHEMBL913891
    • AS-41888
    • ZJZAFABAVBYFQO-UHFFFAOYSA-N
    • DTXSID10533935
    • CBA73756
    • MDL: MFCD18711665
    • Inchi: 1S/C11H11NO3/c1-2-15-11(14)9-6-7-8(12-9)4-3-5-10(7)13/h3-6,12-13H,2H2,1H3
    • InChI Key: ZJZAFABAVBYFQO-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CC2C(=CC=CC=2N1)O)=O

Computed Properties

  • Exact Mass: 205.07393
  • Monoisotopic Mass: 205.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 62.3Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: N/A℃
  • Boiling Point: 410.4±25.0 °C at 760 mmHg
  • Flash Point: 202.0±23.2 °C
  • PSA: 62.32
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 4-hydroxy-1H-indole-2-carboxylate Security Information

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